The high thermal budget of three-dimensional NAND Flash (3D NAND Flash) is the key issue limiting the increase in vertical integration. The main purpose of this article is to design a local and high temperature annealing function to reduce the thermal budget and gain a high activation rate without diffusion at a target depth to improve the performance of 3D NAND Flash devices by laser annealing with green wavelength. The method of nanosecond pulse laser annealing (ns-PLA) for amorphous silicon (a-Si) crystallization and activation has been proven, and this method has the benefits of a low thermal budget and controllable heating. According to previous experiments, one of the important results is that ns-PLA with high energy can provide a high temperature that reaches the melting point of a-Si and obtain a deep and monocrystal-like silicon channel through liquid phase crystallization in 3D NAND applications and obtain a higher activation rate. These results cast emerging light on low thermal budget processes based on ns-PLA in 3D NAND flash for future architecture such as Xtacking architecture, and have significant ramifications for impurity activation rates and reducing channel leakages.

Presents the 2022 author/subject index for this issue of the publication.

With the downscaling of semiconductor feature size, single wafer wet etching has shown better within-wafer and wafer-to-wafer uniformity. According to previous research and analysis, liquid film thickness has a close relationship with etch loss, and numerical simulations have been applied to calculate liquid film thickness with fixed nozzle dispensing. This study investigated liquid film thickness with scanning nozzle processing and a modeled aqueous tetramethylammonium hydroxide (TMAH) poly etching method. A modified shallow water equation was used to calculate the liquid film thickness under nozzle scanning conditions. Additionally, the liquid film thickness and liquid velocity were coupled with a chemical reaction kinetic model to calculate the TMAH poly etching reaction rate on the wafer surface. Scan dispensing etch loss was calculated by integrating the reaction rate. Both the experimental and simulation results showed that the scan speed can affect within-wafer etch loss profile and that a fast scan speed could increase etch loss in wafer donut area. The simulation model could be a predictive tool for improving within-wafer etching profile.

We are very pleased to introduce this Special Section covering ASMC 2020 and ASMC 2021. These two conferences were held virtually, like most other technical conferences over the last two years; fortunately, the technical community has now reverted to in-person conferences, allowing attendees more personal interaction and the ability to focus on the conference. This includes ASMC 2022 which was held in May of this year, as we hope the COVID-19 pandemic is for the most part behind us.

Defect pattern detection and classification are challenging for thin-film-transistor liquid-crystal display (TFT-LCD) manufacturing. Limitations of the existing solutions for automatic optical inspection can be traced in part to the lack of a framework within which different existing and new defect patterns can be analyzed, while integrating domain knowledge and effective technologies. This study aims to develop a framework for image-based defect classification that employs the convolution neural networks without using complex and time-consuming image-processing processes in advance. An empirical study was conducted in a leading TFT-LCD manufacturing in Taiwan for validation. The results have shown that the defect patterns can be effectively classified by the proposed convolutional neural networks that outperform the existing approaches such as Support Vector Machine and Random Forest. The developed solution is implemented to effectively support the engineers.

This paper will demonstrate wirebond pad design considerations for the source pad of a power trenchFET using three levels of metal. There will be a discussion of how the pad design will impact the pad mechanical strength through the bonding process. Both Aluminum-Copper (AlCu) and Damascene Copper power metals have been investigated. There will also be a comparison of bondpad design to electrical simulation results. An optimal design can be obtained by an analysis of these tradeoffs. Finally, the proposed designs have been built on silicon and evaluated both mechanically and electrically concluding with the best design found for this application.

Semiconductor vertical furnaces must achieve even faster and more precise temperature control due to the demand for ever-reducing the minimum feature size or critical dimension in semiconductor chips. Also, the insulation performance of vertical furnaces has improved to reduce power consumption; as a side effect, temperature reduction operation takes longer without active cooling. Therefore, in addition to heaters, vertical furnaces equipped with coolers have emerged to achieve higher productivity, more precise temperature control, and lower power consumption. However, the inability to generate positive and negative control inputs for one of the heaters or coolers poses a challenge for an intuitive controller parameter design. The aim of this paper is to address these issues by proposing an intuitive method for designing a controller in the frequency domain which virtually integrates heaters and coolers. We implemented the controller in a full-scale actual semiconductor vertical furnace and first confirmed that the linearity is high. Furthermore, we experimentally verified that the controller achieves both high-speed, high-precision temperature control and low power consumption.

Semiconductor manufacturing consists of multiple sequential processes. In addition, even in a single process, a wafer must pass several steps. Accordingly, a dataset generated in semiconductor manufacturing has sequential information. Thus, the sequential information between steps and processes must be considered when predicting a target variable such as a yield or defect status. This paper proposes a method that utilizes the concept of residual learning to capture sequential information. Specifically, we propose to learn several modules that use data gathered starting from different steps and obtain a final decision by combining all modules’ decisions. In each module including multiple models, the first model is trained to predict the target variable using the data from the earliest step, and the remaining models are trained to predict the residuals that cannot be explained by the models for the previous steps based on the concept of residual learning. We conducted extensive experiments using two real-world semiconductor manufacturing datasets and found that even though each module’s performance was not good, the final decision obtained by combining all the modules’ decisions achieved a significant performance improvement. As a result, the proposed method significantly outperformed the baseline models.

In this study, iron oxide (Fe2O3)/graphitic carbon nitride (g-C3N4)/titanium dioxide (TiO2) nanofibers (NFs) were used as an additional layer on photoanode in dye-sensitized solar cells (DSSCs) to improve the photovoltaic performance of DSSCs. The nanofibers were prepared by electrospinning with double jets. The heterogeneous nanofiber composite mainly includes Fe2O3, g-C3N4, and TiO2. The Fe2O3/g-C3N4/TiO2 NFs were characterized by X-ray diffractometer (XRD), and the surface morphology was observed by a field emission scanning electron microscope (Fe-SEM). The electrochemical impedance spectroscopy (EIS) was applied to analyze the impedance of the cell. The incident photon current efficiency (IPCE) measurements were applied to determine the quantum efficiency, and ultraviolet-visible (UV-Vis) spectrophotometer was applied to observe the dye adsorption and absorption wavelength. To understand the performance of the modified photoanodes in DSSCs, we analyzed the photovoltaic parameters. The results suggest that the addition of Fe2O3/g-C3N4/TiO2 NFs is able to improve the conversion efficiency of the modified DSSCs to 4.81%. In addition, the efficiency under different illumination was also analyzed, and the highest conversion efficiency was 6.81% at 30 mW/cm2.

Prospective authors are requested to submit new, unpublished manuscripts for inclusion in the upcoming event described in this call for papers.